Cas no 83221-42-5 (Benzenesulfonic acid,5-ethoxy-2-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:1))

• Product name: Benzenesulfonic acid,5-ethoxy-2-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:1)
• CAS No: 83221-42-5
• MF: C₂₀H₁₇N₄O₄S-^.Na+
• MW: 432.42818
• CID: 727981
• PubChem ID: 23662471

Benzenesulfonic acid,5-ethoxy-2-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-ethoxy-2-[2-[4-(2-phenyldiazenyl)phenyl]diazenyl]-, sodium salt (1:1)
• sodium 5-ethoxy-2-[[4-(phenylazo)phenyl]azo]benzenesulphonate
• sodium,5-ethoxy-2-[(4-phenyldiazenylphenyl)diazenyl]benzenesulfonate
• EINECS 280-220-3
• 83221-42-5
• NS00059928
• Sodium 5-ethoxy-2-((4-(phenylazo)phenyl)azo)benzenesulphonate

• Inchi： InChI=1S/C20H18N4O4S.Na/c1-2-28-18-12-13-19(20(14-18)29(25,26)27)24-23-17-10-8-16(9-11-17)22-21-15-6-4-3-5-7-15;/h3-14H,2H2,1H3,(H,25,26,27);/q;+1/p-1
• InChI Key： MJUTTWJVTUFSQX-UHFFFAOYSA-M
• SMILES： CCOC1=CC(=C(C=C1)N=NC2=CC=C(C=C2)N=NC3=CC=CC=C3)S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 432.08682
• Monoisotopic Mass: 432.08682
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 656
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124